Ethoxy(dimethyl)silane
Overview
Description
Ethoxy(dimethyl)silane is a useful research compound. Its molecular formula is C4H12OSi and its molecular weight is 104.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethoxy(dimethyl)silane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethoxy(dimethyl)silane including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrolyte Solvents for Li-ion Batteries : Novel silane compounds, including derivatives of ethoxy(dimethyl)silane, have been synthesized and used as non-aqueous electrolyte solvents in lithium-ion batteries. These compounds show great potential due to their ability to dissolve lithium salts and provide good passivation films on graphite anodes, leading to stable and efficient lithium-ion batteries (Amine et al., 2006).
Surface Modification : The reaction of (3-Aminopropyl)dimethylethoxysilane with amine catalysts on silica surfaces has been studied, showing that these compounds can modify surfaces via hydrogen bonding and Si-O-Si linkage formation. This indicates their potential use in surface chemistry and material science (White & Tripp, 2000).
Solid-State NMR Studies : Research has been conducted on the reactions of silica surfaces with polyfunctional chloromethylsilanes and ethoxymethylsilanes, including ethoxy(dimethyl)silane. These studies provide insights into the mechanisms of surface reactions and the role of absorbed water in these processes, which is significant for material science and surface engineering (Sindorf & Maciel, 1983).
Synthesis of (Amide–Imide)-Silica Composites : Ethoxy(dimethyl)silane compounds have been used in the synthesis of novel (amide–imide)-silica composites through a sol–gel process. These composites enhance the mechanical properties of high-performance polymers, indicating applications in polymer science (Babooram et al., 2008).
Insecticides : Silane compounds, including ethoxy(dimethyl)silane analogs, have been investigated for their potential as broad-spectrum insecticides, offering alternatives in pest control and agricultural applications (Sieburth et al., 1990).
Organofunctional Silanes : Ethoxy(dimethyl)silane and its derivatives are used as silane coupling agents in sol-gel processes and polymer coupling systems, demonstrating their utility in materials science and polymer chemistry (Guliński et al., 2001).
properties
IUPAC Name |
ethoxy(dimethyl)silane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12OSi/c1-4-5-6(2)3/h6H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZFFGKZBTQABBO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[SiH](C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12OSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
104.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethoxy(dimethyl)silane | |
CAS RN |
14857-34-2 |
Source
|
| Record name | Ethoxydimethylsilane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14857-34-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[2-(3,4-Dimethoxyphenyl)imidazo[1,2-a]pyridin-3-yl]acrylic acid](/img/structure/B7724246.png)
